2-Methoxy-6-(naphthalen-1-yloxymethyl)-benzoic acid methyl ester

• IUPAC Name: methyl 2-methoxy-6-(naphthalen-1-yloxymethyl)benzoate
• InChI: InChI=1S/C20H18O4/c1-22-18-12-6-9-15(19(18)20(21)23-2)13-24-17-11-5-8-14-7-3-4-10-16(14)17/h3-12H,13H2,1-2H3
• InChI Key: TXJIHVYUYUJZNA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1C(=O)OC)COC2=CC=CC3=CC=CC=C32
• Molecular Formula: C20H18O4
• Molecular Weight: 322.4 g/mol

Description

2-Methoxy-6-(naphthalen-1-yloxymethyl)-benzoic acid methyl ester, also known as 6-Methoxy-Naphthalene-1-Methyl Ester (6-MNM), is a synthetic compound that has been used in a variety of scientific research applications. It is an organic compound, meaning it is composed of carbon and hydrogen, and is a derivative of naphthalene, a naturally occurring aromatic hydrocarbon. 6-MNM has been studied for its potential to act as a pharmacological agent, to be used in drug delivery systems, and to be used as a solvent for various organic compounds.

Scientific Research Applications

• Synthesis of Novel Compounds : This compound is used in the synthesis of novel chemical entities. For example, vanillin esters of substituted benzoic acids, including 2-methoxy-6-(naphthalen-1-yloxymethyl)-benzoic acid methyl ester, are utilized in synthesizing benzo[a]acridine and benzo[b][4,7]phenanthroline derivatives (Kozlov, Tereshko, & Gusak, 2006).

• Intermediate in Synthesis of Fluorescent Molecules : It serves as an intermediate in the synthesis of other fluorescent molecules. These molecules are important for studying the polarity of lipid bilayers in biological membranes (Balo, Fernández, García‐Mera, & López, 2000).

• Hydroesterification Research : The compound is involved in hydroesterification studies, particularly in the conversion of 2-vinyl-6-methoxynaphthalene to its methyl ester, which is an important process in organic synthesis (Atla, Kelkar, & Chaudhari, 2009).

• Study of Liquid Crystalline Properties : Research has been conducted on compounds with 6-alkoxy 2-naphthoic acid and Schiff base-ester linkages, where 2-methoxy-6-(naphthalen-1-yloxymethyl)-benzoic acid methyl ester is a critical component. These studies focus on understanding liquid crystalline properties (Thaker, Chothani, Dhimmar, Patel, Solanki, Patel, Kanojiya, & Tandel, 2012).

• Indolo[2,3-b]naphthalene-6,11-diones Synthesis : It is used in a novel total synthesis process for indolo[2,3-b]naphthalene-6,11-diones, which are compounds of interest in various chemical and pharmaceutical research areas (Fernández, Barcia, Estévez, Estévez, & Castedo, 2004).

• Polysubstituted Phenanthrene and Naphthalene Derivatives : This compound is involved in the conversion of specific acids to polysubstituted phenanthrene and naphthalene derivatives, which are important in the study of organic chemistry and potential applications in materials science (Abdel‐Wahhab, El-Rayyes, El-Fehail, & El-Newaihy, 1973).